Cas no 2171874-57-8 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid
• CAS No: 2171874-57-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6247710
• PubChem ID: 165809624
• Update Time: 2025-07-25

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid
• 2171874-57-8
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamido]acetic acid
• EN300-1519577

• Inchi： 1S/C25H30N2O6/c1-17(10-11-23(29)27(12-13-28)15-24(30)31)14-26-25(32)33-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22,28H,10-16H2,1H3,(H,26,32)(H,30,31)
• InChI Key： YQHAMSKBEOJBJK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(N(CC(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic Acid (CAS No. 2171874-57-8)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171874-57-8, represents a novel synthetic entity with potential applications in drug development and molecular research. The intricate structure of this molecule, featuring a combination of functional groups such as the fluoren-9-ylmethoxycarbonyl moiety and the hydroxyethyl side chain, makes it a subject of interest for researchers exploring new chemical entities (NCEs) with tailored biological activities.

The synthesis and characterization of this compound have been areas of active investigation, particularly in the context of developing novel therapeutic agents. The presence of the fluoren-9-ylmethoxycarbonyl group suggests potential interactions with biological targets, while the hydroxyethyl moiety introduces hydrophilicity, which can influence solubility and bioavailability. These features make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways through precise targeting. The structure of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and selectivity. For instance, the rigid fluorene core can provide steric hindrance, while the amide and hydroxyethyl groups can engage in hydrogen bonding interactions, both of which are crucial for effective drug-receptor interactions.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Current research in these fields often involves the identification and optimization of small molecules that can interact with specific enzymes or receptors involved in disease pathogenesis. The unique structural features of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid position it as a valuable scaffold for designing next-generation drugs.

In terms of synthetic methodologies, the preparation of this compound involves multi-step organic synthesis, requiring careful control over reaction conditions to ensure high yield and purity. The incorporation of the fluoren-9-ylmethoxycarbonyl group, in particular, necessitates specialized techniques to achieve optimal regioselectivity and functional group compatibility. Advances in synthetic chemistry have enabled more efficient routes to complex molecules like this one, making their exploration more feasible than ever before.

The pharmacological evaluation of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid is an ongoing process. Preclinical studies are being conducted to assess its biological activity, toxicity profile, and potential therapeutic efficacy. These studies aim to provide a comprehensive understanding of how the compound interacts with biological systems and whether it exhibits desirable pharmacokinetic properties. The results from these studies will be critical in determining its suitability for further development into a clinical candidate.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how the molecule will behave in different environments and how it might interact with biological targets. By leveraging computational methods, scientists can gain insights into the compound's binding mode, optimize its structure for better performance, and identify potential side effects before conducting expensive wet-lab experiments.

The broader implications of this research are significant. As our understanding of complex biological systems continues to grow, so does the need for innovative molecular tools to study them. Compounds like 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid represent a bridge between fundamental chemical research and practical applications in medicine. They embody the spirit of interdisciplinary collaboration that is essential for advancing scientific knowledge and improving human health.

In conclusion, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-4-methylpentanamidoacetic acid is a remarkable compound with numerous potential applications in pharmaceutical research. Its unique structure, characterized by functional groups such as the fluoren-9-ylmethoxycarbonyl moiety and the hydroxyethyl side chain, makes it a promising candidate for further exploration. As research continues to uncover new ways to harness its properties, this compound is poised to make significant contributions to the field of medicinal chemistry.